N-(5-acetyl-4-methylthiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-[(4-fluorophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C19H16FN3O4S2/c1-11-17(12(2)24)28-19(21-11)22-18(25)15-5-3-4-6-16(15)23-29(26,27)14-9-7-13(20)8-10-14/h3-10,23H,1-2H3,(H,21,22,25)
• InChI Key: HHZMKISAMQGLKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)F)C(=O)C
• Molecular Formula: C19H16FN3O4S2
• Molecular Weight: 433.5 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide, also known as AMTB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Activity

Several studies have explored the antimicrobial potential of sulfonamide compounds. For instance, novel fluorobenzamides containing thiazole and thiazolidine were synthesized and showed promising antimicrobial activities against various bacterial and fungal strains. The presence of a fluorine atom at the 4th position of the benzoyl group in these compounds was found to enhance antimicrobial activity significantly Desai, N., Rajpara, K. M., & Joshi, V. V. (2013). Additionally, indazole arylsulfonamides were synthesized as human CCR4 antagonists, showing potential for antimicrobial applications through allosteric inhibition Procopiou, P., et al. (2013).

Molecular Structure and Stability

Research on the molecular structure and stability of sulfonamide compounds includes the investigation of their metabolic stability. For instance, N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide was analyzed for its potency and metabolic stability, revealing insights into the structural requirements for improved pharmacokinetic properties Stec, M. M., et al. (2011).

Theoretical Studies and Computational Analysis

Theoretical studies have contributed significantly to understanding the properties of sulfonamide compounds. Quantum mechanical studies of aromatic halogen-substituted bioactive sulfonamidobenzoxazole compounds with potential light harvesting properties highlighted their nonlinear optical properties and potential applications in novel inhibitor molecule development Sheena Mary, Y., et al. (2019). Moreover, the geometry optimization and electron distribution studies provide a foundation for designing compounds with desired biochemical activities.

Antiviral and Antiarrhythmic Applications

Sulfonamide compounds have also been studied for their antiviral and antiarrhythmic potentials. Benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity, indicating the potential of sulfonamide compounds in antiviral therapy Hebishy, A., Salama, H. T., & Elgemeie, G. (2020). Additionally, a series of 4-[(methylsulfonyl)amino]benzamides and sulfonamides described potent Class III antiarrhythmic activity, showcasing the therapeutic potential of sulfonamide compounds in cardiovascular diseases Ellingboe, J., et al. (1992).